Cas no 2228400-95-9 (1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile)

• Product Name: 1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile
• CAS No: 2228400-95-9
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 6406481
• PubChem ID: 165964165
• Update Time: 2025-06-09

1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile
• 2228400-95-9
• 1-[2-(1H-1,3-benzodiazol-2-yl)ethyl]cyclobutane-1-carbonitrile
• EN300-1732879

• Inchi： 1S/C14H15N3/c15-10-14(7-3-8-14)9-6-13-16-11-4-1-2-5-12(11)17-13/h1-2,4-5H,3,6-9H2,(H,16,17)
• InChI Key： TXUZQLSXDUJQPJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CCC1(C#N)CCC1

Computed Properties

• Exact Mass: 225.126597491g/mol
• Monoisotopic Mass: 225.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile

Research Brief on 1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile (CAS: 2228400-95-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with unique structural motifs. Among these, 1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile (CAS: 2228400-95-9) has emerged as a compound of interest due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its benzodiazolyl and cyclobutane-carbonitrile moieties, has been investigated for its role as a modulator of specific biological targets. Recent studies have demonstrated its ability to interact with enzymes and receptors involved in key cellular pathways, making it a promising candidate for further pharmacological evaluation. The synthesis of 1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile has been optimized to achieve high yields and purity, as reported in several peer-reviewed publications.

In vitro and in vivo studies have revealed that this compound exhibits notable activity against certain disease models, particularly in the context of oncology and neurology. For instance, preliminary data suggest that it may inhibit the proliferation of cancer cells by targeting specific signaling pathways. Additionally, its neuroprotective properties have been explored in models of neurodegenerative diseases, though further validation is required to confirm these findings.

The mechanistic insights into the compound's action have been elucidated through structural-activity relationship (SAR) studies. These investigations have identified critical functional groups responsible for its bioactivity, paving the way for the design of derivatives with enhanced potency and selectivity. Computational modeling and molecular docking simulations have further supported these observations, providing a theoretical framework for understanding its interactions at the molecular level.

Despite these promising results, challenges remain in the development of 1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutane-1-carbonitrile represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities warrant further investigation to fully exploit its therapeutic potential. Continued research efforts will be crucial in determining its viability as a drug candidate and its eventual impact on patient care.